Cas no 3449-63-6 (3-(4-Fluorophenyl)pentanedioic acid)
3449-63-6 structure
Product Name:3-(4-Fluorophenyl)pentanedioic acid
CAS No:3449-63-6
MF:C11H11FO4
MW:226.201047182083
MDL:MFCD19352347
CID:825609
PubChem ID:76990
Update Time:2025-04-19
3-(4-Fluorophenyl)pentanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Fluorophenyl)pentanedioic acid
- 3-(4-Fluorophenyl)glutaric acid
- NSC128774
- Pentanedioic acid, 3-(4-fluorophenyl)-
- CNZZQTFKXGQNLI-UHFFFAOYSA-N
- 3-(4-fluorophenyl) glutaric acid
- AB0024355
- W5610
- ST24022575
- EN300-237831
- NS00048178
- CCG-355659
- DS-17352
- AKOS015919773
- DTXSID50188044
- EINECS 222-373-0
- 3-(4-fluorophenyl)pentanedioicacid
- CS-0157524
- NSC-128774
- 3449-63-6
- NSC 128774
- SCHEMBL660764
- F2189-0939
- MFCD19352347
-
- MDL： MFCD19352347
- Inchi： 1S/C11H11FO4/c12-9-3-1-7(2-4-9)8(5-10(13)14)6-11(15)16/h1-4,8H,5-6H2,(H,13,14)(H,15,16)
- InChI Key： CNZZQTFKXGQNLI-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C(CC(=O)O)CC(=O)O
Computed Properties
- Exact Mass: 226.06413
- Monoisotopic Mass: 226.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6
- XLogP3: 1.1
Experimental Properties
- Color/Form: No data available
- Density: 1.362
- Melting Point: No data available
- Boiling Point: 360.6℃/760mmHg
- Flash Point: 171.9°C
- Refractive Index: 1.549
- PSA: 74.6
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
3-(4-Fluorophenyl)pentanedioic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(4-Fluorophenyl)pentanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F792063-10mg |
3-(4-Fluorophenyl)pentanedioic Acid |
3449-63-6 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F792063-50mg |
3-(4-Fluorophenyl)pentanedioic Acid |
3449-63-6 | 50mg |
$ 135.00 | 2022-06-04 | ||
| TRC | F792063-100mg |
3-(4-Fluorophenyl)pentanedioic Acid |
3449-63-6 | 100mg |
$ 210.00 | 2022-06-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HO424-50mg |
3-(4-Fluorophenyl)pentanedioic acid |
3449-63-6 | 95+% | 50mg |
103.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HO424-200mg |
3-(4-Fluorophenyl)pentanedioic acid |
3449-63-6 | 95+% | 200mg |
238.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HO424-1g |
3-(4-Fluorophenyl)pentanedioic acid |
3449-63-6 | 95+% | 1g |
2566CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HO424-100mg |
3-(4-Fluorophenyl)pentanedioic acid |
3449-63-6 | 95+% | 100mg |
426CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HO424-250mg |
3-(4-Fluorophenyl)pentanedioic acid |
3449-63-6 | 95+% | 250mg |
974CNY | 2021-05-07 | |
| Apollo Scientific | PC48529-250mg |
3-(4-Fluorophenyl)pentanedioic acid |
3449-63-6 | 95+% | 250mg |
£50.00 | 2025-02-21 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F892660-100mg |
3-(4-Fluorophenyl)pentanedioic acid |
3449-63-6 | ≥95% | 100mg |
￥440.10 | 2022-01-12 |
3-(4-Fluorophenyl)pentanedioic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3449-63-6 (3-(4-Fluorophenyl)pentanedioic acid) Related Products
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